molecular formula C16H12BrClN2O2 B2835364 2-(2-bromo-4-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide CAS No. 1203117-79-6

2-(2-bromo-4-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide

Cat. No. B2835364
CAS RN: 1203117-79-6
M. Wt: 379.64
InChI Key: HQIPMRVZDJQBTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(2-bromo-4-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide” is likely to be an organic compound containing bromine, chlorine, and cyanomethyl groups attached to a phenyl ring .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the positions of the bromo, chloro, cyanomethyl, and phenyl groups on the molecule . The exact structure would depend on the specific synthetic pathway used .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the halogen (bromo and chloro) groups, the cyanomethyl group, and the phenyl ring . These groups could potentially undergo various chemical reactions, including substitution, addition, and elimination reactions .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used . Proper safety measures should be taken when handling any chemical compound, especially those that are new or less-studied .

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, potential uses, and safety profile . It could also involve the development of more efficient synthetic methods .

properties

IUPAC Name

2-(2-bromo-4-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12BrClN2O2/c17-14-10-12(18)6-7-15(14)22-11-16(21)20(9-8-19)13-4-2-1-3-5-13/h1-7,10H,9,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQIPMRVZDJQBTG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N(CC#N)C(=O)COC2=C(C=C(C=C2)Cl)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12BrClN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.63 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-bromo-4-chlorophenoxy)-N-(cyanomethyl)-N-phenylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.